![molecular formula C12H11NO3 B5672274 N-(6-methyl-2-oxo-2H-chromen-3-yl)acetamide](/img/structure/B5672274.png)
N-(6-methyl-2-oxo-2H-chromen-3-yl)acetamide
Overview
Description
N-(6-methyl-2-oxo-2H-chromen-3-yl)acetamide, also known as Coumarin-3-acetic acid methyl ester, is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antibacterial and Antioxidant Activities
- N-(6-methyl-2-oxo-2H-chromen-3-yl)acetamide, a type of coumarin derivative, has been investigated for its potential antibacterial and antioxidant properties. Studies have shown that certain coumarin derivatives exhibit significant activity against bacterial strains such as E. coli, S. aureus, and B. subtilis, indicating their potential as antibacterial agents (Hamdi et al., 2012). Additionally, these compounds have demonstrated antioxidant activity, compared with known antioxidants like ascorbic acid, suggesting their utility in combating oxidative stress-related conditions (Kadhum et al., 2011).
Anticancer Activity
- Research has explored the anticancer properties of coumarin derivatives, including this compound. Novel derivatives have been synthesized and tested against various human cancer cell lines, showing promising inhibitory activity. This highlights the potential of these compounds in the development of new anticancer therapies (Shi et al., 2020).
Anti-HIV Activity
- Some derivatives of this compound have been synthesized and evaluated for their anti-HIV activity. Certain compounds showed moderate to potent activity against HIV-1, indicating their potential as therapeutic agents in the treatment of HIV (Bhavsar et al., 2011).
Applications in Metal Ion Detection
- Amide-containing coumarin fluorescent probes based on this compound have been developed for the detection of metal ions. These probes exhibit selective fluorescence quenching effects with specific metal ions, demonstrating their utility in chemical sensing and environmental monitoring (Guo, 2013).
Properties
IUPAC Name |
N-(6-methyl-2-oxochromen-3-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-7-3-4-11-9(5-7)6-10(12(15)16-11)13-8(2)14/h3-6H,1-2H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKINFMPXUSAXCW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=O)C(=C2)NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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